Cas no 356532-68-8 (2,4,6-Trimethyl-N-propylaniline)

• Product Name: 2,4,6-Trimethyl-N-propylaniline
• CAS No: 356532-68-8
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 3157919
• Update Time: 2025-05-20

2,4,6-Trimethyl-N-propylaniline Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethyl-N-propylaniline

• Inchi： 1S/C12H19N/c1-5-6-13-12-10(3)7-9(2)8-11(12)4/h7-8,13H,5-6H2,1-4H3
• InChI Key： IXYNECJLLRUEFZ-UHFFFAOYSA-N
• SMILES： N(CCC)C1C(C)=CC(C)=CC=1C

Additional information on 2,4,6-Trimethyl-N-propylaniline

Professional Introduction to Compound with CAS No. 356532-68-8 and Product Name: 2,4,6-Trimethyl-N-propylaniline

The compound with the CAS number 356532-68-8 is a specialized chemical entity commonly referred to by the product name 2,4,6-Trimethyl-N-propylaniline. This compound belongs to the class of aromatic amines, characterized by its molecular structure that includes a benzene ring substituted with methyl groups at the 2, 4, and 6 positions, along with a propylamine side chain at the nitrogen position. Such structural features make it a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

Recent advancements in the field of medicinal chemistry have highlighted the significance of 2,4,6-Trimethyl-N-propylaniline as a precursor in the synthesis of various biologically active molecules. Its unique chemical properties, such as its reactivity and stability under different conditions, make it an attractive candidate for further functionalization. This has led to increased interest in exploring its potential applications in drug development.

In particular, the benzene ring in 2,4,6-Trimethyl-N-propylaniline serves as a scaffold for introducing diverse pharmacophores. Researchers have been investigating its role in synthesizing novel compounds that exhibit therapeutic effects against various diseases. For instance, derivatives of this compound have shown promise in preliminary studies as inhibitors of certain enzymes involved in metabolic pathways. These findings align with the broader trend in drug discovery towards identifying and optimizing small molecule inhibitors for targeted therapy.

The propylamine side chain in 2,4,6-Trimethyl-N-propylaniline also contributes to its chemical versatility. This moiety can undergo various transformations, including acylation, alkylation, and condensation reactions, which are crucial for constructing more complex molecular architectures. Such modifications are often employed to enhance the pharmacological properties of lead compounds during the drug development process.

One of the most compelling aspects of 2,4,6-Trimethyl-N-propylaniline is its potential as a building block for creating chiral molecules. The presence of multiple substituents on the benzene ring allows for selective functionalization at specific positions. This is particularly important in pharmaceuticals, where enantiomeric purity can significantly impact the efficacy and safety of a drug. Researchers are leveraging this property to develop enantiomerically pure derivatives with improved pharmacokinetic profiles.

Moreover, the synthesis of 2,4,6-Trimethyl-N-propylaniline itself has been optimized through various methodologies to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline its production. These methods not only improve efficiency but also minimize waste generation, aligning with sustainable chemistry principles.

Recent studies have also explored the role of 2,4,6-Trimethyl-N-propylaniline in material science applications. Its aromatic structure and ability to form stable complexes with other molecules make it a valuable component in designing novel materials with specific functionalities. For example, it has been investigated as a ligand in coordination chemistry for developing catalysts that could be used in industrial processes.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2,4,6-Trimethyl-N-propylaniline due to their potential therapeutic benefits. Researchers have synthesized several analogs and evaluated their biological activity using high-throughput screening techniques. Some of these derivatives have demonstrated significant promise as scaffolds for developing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

Additionally, agrochemical applications of 2,4,6-Trimethyl-N-propylaniline have been explored. Its structural features make it a suitable precursor for synthesizing herbicides and pesticides that are effective against a wide range of pests while maintaining environmental safety. The development of such compounds is crucial for sustainable agriculture practices.

In conclusion,2,4,,6-Trimethyl-N-propylaniline (CAS No.356532-68-8) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure and reactivity make it an invaluable intermediate in pharmaceuticals、agrochemicals，and material science。Ongoing research continues to uncover new applications and derivatives，underscoring its importance as a key building block in modern chemistry。